Cas no 1909316-24-0 (methyl 6-amino-5-methoxypyrimidine-4-carboxylate)

• Product Name: methyl 6-amino-5-methoxypyrimidine-4-carboxylate
• CAS No: 1909316-24-0
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD29060478
• CID: 4628860
• PubChem ID: 118072285
• Update Time: 2025-07-17

methyl 6-amino-5-methoxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-amino-5-methoxy-, methyl ester
• methyl 6-amino-5-methoxypyrimidine-4-carboxylate

• MDL： MFCD29060478
• Inchi： 1S/C7H9N3O3/c1-12-5-4(7(11)13-2)9-3-10-6(5)8/h3H,1-2H3,(H2,8,9,10)
• InChI Key： WVBSKULOIAYZFS-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C(OC)C(C(OC)=O)=N1

Additional information on methyl 6-amino-5-methoxypyrimidine-4-carboxylate

Recent Advances in the Application of Methyl 6-Amino-5-Methoxypyrimidine-4-Carboxylate (CAS: 1909316-24-0) in Chemical Biology and Pharmaceutical Research

Methyl 6-amino-5-methoxypyrimidine-4-carboxylate (CAS: 1909316-24-0) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antiviral agents. Recent studies highlight its utility in constructing pyrimidine-based scaffolds, which are pivotal in drug discovery due to their structural diversity and pharmacological relevance. This compound's unique substitution pattern at the 4, 5, and 6 positions enables selective functionalization, making it a versatile building block for targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in optimizing allosteric inhibitors of Bruton's tyrosine kinase (BTK). Researchers utilized methyl 6-amino-5-methoxypyrimidine-4-carboxylate as a core structure to introduce pharmacophore modifications, achieving nanomolar potency against resistant BTK mutants. The study emphasized the compound's stability under physiological conditions, a critical factor for in vivo efficacy.

In antiviral research, a team from Scripps Research Institute reported the compound's incorporation into nucleotide analogs targeting RNA-dependent RNA polymerases (RdRps) of emerging coronaviruses. The 5-methoxy group was found to enhance membrane permeability while the 6-amino moiety facilitated hydrogen bonding with conserved viral polymerase residues. These findings, detailed in Nature Communications (2024), suggest potential applications in broad-spectrum antiviral development.

Analytical advancements have also been made in characterizing this compound. A recent ACS Analytical Chemistry paper described a novel LC-MS/MS method for quantifying methyl 6-amino-5-methoxypyrimidine-4-carboxylate in biological matrices with a LOD of 0.1 ng/mL. This technique addresses previous challenges in pharmacokinetic studies of pyrimidine derivatives, enabling more accurate ADME profiling.

The compound's safety profile has been evaluated in several preclinical studies. A 2024 toxicology report indicated no significant off-target effects at therapeutic concentrations, though researchers noted the need for careful monitoring of hepatic metabolism due to potential CYP3A4 interactions. These results support its continued investigation as a pharmaceutical intermediate.

Looking forward, methyl 6-amino-5-methoxypyrimidine-4-carboxylate is being explored in PROTAC (proteolysis targeting chimera) designs, where its structural features may facilitate ternary complex formation between target proteins and E3 ubiquitin ligases. Early-stage research presented at the 2024 ACS Spring Meeting showed promising degradation efficiency (>80%) of oncogenic proteins when incorporated into optimized PROTAC architectures.